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Compound of Interest

Compound Name:
1-Ethoxy-4-(p-

tolylethynyl)benzene

Cat. No.: B054540 Get Quote

An In-depth Technical Guide to 1-Ethoxy-4-(p-
tolylethynyl)benzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Ethoxy-4-(p-
tolylethynyl)benzene, a diarylalkyne compound with applications in materials science,

particularly as a liquid crystal. This document details its chemical structure, IUPAC

nomenclature, and key physicochemical properties. A generalized experimental protocol for its

synthesis via the Sonogashira cross-coupling reaction is provided, drawing from established

methodologies for structurally related compounds. While specific biological activity data for this

compound is not extensively available in the public domain, this guide discusses the broader

context of diarylalkynes in medicinal chemistry and outlines standard experimental workflows

for evaluating the biological potential of such molecules.

Chemical Identity and Structure
IUPAC Name: 1-Ethoxy-4-((4-methylphenyl)ethynyl)benzene

Structural Formula:
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Molecular Formula: C₁₇H₁₆O

Molecular Weight: 236.31 g/mol

CAS Number: 116903-46-9

Synonyms:

1-Ethoxy-4-[2-(4-methylphenyl)ethynyl]benzene

Physicochemical Properties
Quantitative experimental data for the specific physicochemical properties of 1-Ethoxy-4-(p-
tolylethynyl)benzene are not readily available in peer-reviewed literature. However, based on

its structure and data for related compounds, the following properties can be inferred and

should be experimentally verified.

Property Value (Predicted/Inferred) Data Source

Physical State
White to light yellow crystalline

solid
Commercial Suppliers

Melting Point Not available -

Boiling Point Not available -

Solubility

Soluble in common organic

solvents (e.g., THF, CH₂Cl₂,

acetone)

General Chemical Principles

logP (Octanol-Water Partition

Coefficient)
> 3 General Chemical Principles

Synthesis and Experimental Protocols
The primary synthetic route to 1-Ethoxy-4-(p-tolylethynyl)benzene is the Sonogashira cross-

coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between a

terminal alkyne and an aryl halide.
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Generalized Sonogashira Coupling Protocol
This protocol is a general guideline based on established procedures for the synthesis of

diarylalkynes.[1] Optimization of reaction conditions (catalyst, base, solvent, temperature) is

typically required for specific substrates.

Reaction Scheme:

Materials:

1-Ethoxy-4-iodobenzene

1-Ethynyl-4-methylbenzene (p-tolylacetylene)

Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

Copper(I) iodide (CuI)

Amine base (e.g., triethylamine, diisopropylamine)

Anhydrous solvent (e.g., tetrahydrofuran (THF), N,N-dimethylformamide (DMF))

Inert gas (e.g., Argon, Nitrogen)

Procedure:

To a dry reaction flask under an inert atmosphere, add the palladium catalyst, copper(I)

iodide, and the aryl halide (1-ethoxy-4-iodobenzene).

Add the anhydrous solvent and the amine base, and stir the mixture until all solids are

dissolved.

Add the terminal alkyne (1-ethynyl-4-methylbenzene) to the reaction mixture.

Heat the reaction to the desired temperature (typically ranging from room temperature to 100

°C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.rsc.org/suppdata/ta/c4/c4ta00284a/c4ta00284a1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the mixture with a suitable organic solvent and wash with an aqueous solution (e.g.,

saturated ammonium chloride solution, brine).

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired 1-
Ethoxy-4-(p-tolylethynyl)benzene.

Characterization: The final product should be characterized by standard analytical techniques

such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Applications in Materials Science
1-Ethoxy-4-(p-tolylethynyl)benzene is primarily utilized in the field of materials science as a

component of liquid crystal mixtures.[2] The rigid, linear structure of diarylalkynes contributes to

the formation of mesophases, which are states of matter intermediate between conventional

liquids and solid crystals. These properties are essential for applications in display technologies

and other advanced materials.[2]

Relevance to Drug Development and Biological
Activity
While there is no specific data available in the public domain regarding the biological activity or

drug development applications of 1-Ethoxy-4-(p-tolylethynyl)benzene, the diarylalkyne

scaffold is of interest in medicinal chemistry. Compounds containing this motif have been

investigated for various therapeutic applications.

Potential for Biological Screening
Given the lack of specific biological data, a logical first step for researchers interested in the

pharmaceutical potential of this compound would be to perform a broad biological screening.

Experimental Workflow for Biological Activity Screening:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b054540?utm_src=pdf-body
https://www.benchchem.com/product/b054540?utm_src=pdf-body
https://www.benchchem.com/product/b054540?utm_src=pdf-body
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_F2036_E.pdf
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_F2036_E.pdf
https://www.benchchem.com/product/b054540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Preparation

In Vitro Screening

Data Analysis

1-Ethoxy-4-(p-tolylethynyl)benzene

Cytotoxicity Assays
(e.g., MTT, LDH)

Antimicrobial Assays
(e.g., MIC, MBC)

Enzyme Inhibition Assays

Receptor Binding Assays

Data Analysis and
Hit Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Finding

Mechanism of Action Studies

Validation

Biologically Active Hit

Target Identification
(e.g., Affinity Chromatography, Proteomics)

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

Target Validation
(e.g., siRNA, CRISPR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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